Cas no 16635-92-0 (2-Propynoic acid, 3-(2-hydroxyphenyl)-)

• Product Name: 2-Propynoic acid, 3-(2-hydroxyphenyl)-
• CAS No: 16635-92-0
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 1346743
• PubChem ID: 10855783
• Update Time: 2025-04-20

2-Propynoic acid, 3-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(2-hydroxyphenyl)-
• 3-(2-hydroxyphenyl)prop-2-ynoic acid
• 16635-92-0
• o-hydroxyphenylpropiolic acid
• EN300-743551
• DTXSID20445974
• 3-(2-hydroxyphenyl)prop-2-ynoicAcid

• Inchi： 1S/C9H6O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4,10H,(H,11,12)
• InChI Key： VYVSCBZOSRUQCZ-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C#CC(=O)O

Computed Properties

• Exact Mass: 162.03168
• Monoisotopic Mass: 162.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids